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Compound of Interest

Compound Name: Tovopyrifolin C

Cat. No.: B044748 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Tovopyrifolin C (IUPAC name: 1,3,5-trihydroxy-2-methoxy-9H-xanthen-

9-one), a xanthone derivative used in scientific research. This guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Executive Summary
Tovopyrifolin C is a heterocyclic compound belonging to the xanthone family. While specific

safety and toxicity data for Tovopyrifolin C are not readily available, the precautionary

principle dictates that it should be handled as a potentially hazardous substance. This guide

outlines the recommended disposal procedures based on the known properties of the parent

compound, xanthone, and general best practices for chemical waste management. All waste

must be handled in accordance with local, state, and federal regulations.

Safety and Handling Precautions
Before handling Tovopyrifolin C, it is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles with side-shields, chemical-resistant gloves, and a

lab coat.[1] Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[1][2]

In case of exposure:
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Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1][3]

Skin: Remove contaminated clothing and wash the affected area with soap and water. Seek

medical attention if irritation develops.[1][3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][3]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[1][4]

Quantitative Data Summary
Specific quantitative data for Tovopyrifolin C is limited. The following table summarizes

available information for the parent compound, xanthone, which should be used as a

precautionary reference.

Property Data for Xanthone Tovopyrifolin C Data

Molecular Formula C13H8O2 C14H10O6

Molecular Weight 196.21 g/mol 274.23 g/mol

Appearance Beige powder/solid Data not available

Melting Point 174 - 176 °C[5] Data not available

Boiling Point 349 - 350 °C[5] Data not available

Acute Oral Toxicity (LD50)

>500 mg/kg (rat)[6], though

some sources state "Toxic if

swallowed"[6] and others

report no data available[1].

Data not available

Carcinogenicity No data available[1] Data not available
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The following protocol is a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) department for specific procedures and requirements.

Step 1: Waste Identification and Segregation

Treat all Tovopyrifolin C waste, including pure compound, contaminated labware (e.g.,

pipette tips, vials), and solutions, as hazardous chemical waste.

Do not mix Tovopyrifolin C waste with other waste streams unless explicitly permitted by

your EHS department.

Step 2: Waste Containerization

Use a dedicated, properly labeled hazardous waste container. The container must be made

of a material compatible with the waste (e.g., a high-density polyethylene or glass bottle for

solutions).

The container must have a secure, tight-fitting lid.

Label the container clearly with "Hazardous Waste," the full chemical name "Tovopyrifolin
C," and the approximate concentration and quantity.

Step 3: Waste Storage

Store the waste container in a designated satellite accumulation area.

The storage area should be a cool, dry, and well-ventilated location, away from incompatible

materials such as strong oxidizing agents.[1]

Keep the container closed except when adding waste.

Step 4: Final Disposal

Option 1 (Recommended): Licensed Hazardous Waste Disposal Vendor

Arrange for pickup by your institution's licensed hazardous waste disposal company. This

is the safest and most compliant method for disposing of chemical waste with unknown

toxicity.[1]
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Option 2 (If permitted by regulations and facility capabilities): Incineration

Some facilities may have the capability for chemical incineration. Tovopyrifolin C may be

burned in a chemical incinerator equipped with an afterburner and scrubber.[1] This should

only be performed by trained personnel in a licensed facility.

Do not dispose of Tovopyrifolin C down the drain or in regular trash.

Experimental Workflow for Disposal Decision
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Tovopyrifolin C.
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Tovopyrifolin C Disposal Workflow
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Caption: Logical workflow for the safe disposal of Tovopyrifolin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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